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Compound of Interest

Compound Name: Benzylhydrazine hydrochloride

Cat. No.: B138046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for

Benzylhydrazine hydrochloride, a chemical intermediate used in organic synthesis,

particularly in the pharmaceutical and agrochemical industries. This document outlines the

substance's key hazards, proper handling and storage procedures, emergency protocols, and

the methodologies for its toxicological assessment. The information presented is intended to

ensure the safe use of Benzylhydrazine hydrochloride in a laboratory and research

environment.

Physicochemical and Toxicological Properties
Benzylhydrazine hydrochloride is the salt of benzylhydrazine and is available as a

monohydrochloride or dihydrochloride. While their core toxicological properties are similar, it is

crucial to consult the specific Safety Data Sheet (SDS) for the form being used.

Table 1: Physicochemical Properties of Benzylhydrazine
Hydrochlorides

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b138046?utm_src=pdf-interest
https://www.benchchem.com/product/b138046?utm_src=pdf-body
https://www.benchchem.com/product/b138046?utm_src=pdf-body
https://www.benchchem.com/product/b138046?utm_src=pdf-body
https://www.benchchem.com/product/b138046?utm_src=pdf-body
https://www.benchchem.com/product/b138046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Benzylhydrazine
Monohydrochloride

Benzylhydrazine
Dihydrochloride

CAS Number 1073-62-7[1][2][3] 20570-96-1[4][5][6][7]

Molecular Formula C₇H₁₁ClN₂[1][8] C₇H₁₂Cl₂N₂[6][9]

Molecular Weight 158.63 g/mol [1][2][8] 195.09 g/mol [5][6][9]

Appearance
Pale yellow solid; Leaflets from

ethanol[1][8]

Slightly yellow to beige

powder[7]

Melting Point 113 °C[1][8]
143-145 °C (decomposes)[5]

[7]

Boiling Point 265.4 °C at 760 mmHg[8] Not available

Flash Point 132 °C[8] Not applicable[5]

Solubility
Soluble in DMSO, Methanol,

Water[1][8]
Insoluble in water[7]

Table 2: Summary of Toxicological Data
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Endpoint Result Species Form Reference

Acute Oral

Toxicity (LD50)
90 mg/kg Mouse

Monohydrochlori

de
[1][10]

Carcinogenicity

Induces lung

adenomas in

female mice

(chronic

administration in

drinking water)

Mouse Dihydrochloride [11]

Genotoxicity

Mutagenic

properties

reported for

arylhydrazine

derivatives

Not specified Not specified [1]

Skin Irritation
Causes skin

irritation[4][9][10]

Rabbit

(predicted)
Both [4][9][10]

Eye Irritation

Causes serious

eye irritation[4][9]

[10]

Rabbit

(predicted)
Both [4][9][10]

Respiratory

Irritation

May cause

respiratory

irritation[4][9]

Not specified Both [4][9]

Hazard Identification and Classification
Benzylhydrazine hydrochloride is classified as a hazardous substance. The primary routes

of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H301: Toxic if swallowed[2][9][10]

H315: Causes skin irritation[2][5][9][10]
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H319: Causes serious eye irritation[2][5][9][10]

H335: May cause respiratory irritation[5][9]

Hazard Symbols:

GHS06: Skull and crossbones (Acute toxicity - oral)

GHS07: Exclamation mark (Skin irritation, eye irritation, respiratory irritation)[1]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Benzylhydrazine
hydrochloride.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure.

Ventilation: All procedures involving Benzylhydrazine hydrochloride should be performed

in a certified chemical fume hood to minimize inhalation exposure.[12]

Hand Protection: Chemical-resistant gloves (e.g., Nitrile, Neoprene) are required. Gloves

must be inspected before use and disposed of immediately after contact with the substance.

[9][12]

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 or equivalent

standards are mandatory. A face shield should be worn when there is a risk of splashing.[9]

[12][13]

Skin and Body Protection: A fully buttoned laboratory coat, long pants, and closed-toe shoes

are required. For larger quantities, chemical-resistant coveralls are recommended.[9][12]

Respiratory Protection: For nuisance exposures, a dust mask (type N95 or equivalent)

should be used. For higher-level protection or in case of insufficient ventilation, a respirator

with appropriate cartridges (e.g., OV/AG/P99) is necessary.[14]

Handling Procedures
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Avoid the creation of dust when weighing or transferring the solid material.[9]

Ensure all glassware is securely clamped. Use a blast shield for reactions with the potential

for exothermic events or splashing.[12]

After handling, thoroughly wash hands and any other exposed skin.[4][9]

Decontaminate all work surfaces after use to prevent secondary exposure.[12]

Do not eat, drink, or smoke in areas where Benzylhydrazine hydrochloride is handled.[9]

[10][15]

Storage
Store in a cool, dark, dry, and well-ventilated area.[8][9]

Keep containers tightly closed when not in use.[4][9]

Store locked up and away from incompatible materials such as strong oxidizing agents.[4][9]

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[4][9][14]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area with plenty of soap and water. If skin irritation persists, seek medical

attention.[4][9][14]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[4][9][14]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person. Call a poison center or doctor immediately.[4]

[9][14]
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Accidental Release Measures
Evacuate personnel from the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (see section 3.1).

Avoid generating dust.[9]

Carefully sweep up the spilled solid material and place it in a suitable, closed container for

disposal.[4][9]

Do not let the product enter drains.[9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][14]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride gas.[4][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][9][14]

Waste Disposal
All waste containing Benzylhydrazine hydrochloride, including empty containers and

contaminated PPE, must be treated as hazardous waste.[12] Dispose of waste in accordance

with local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.

[9][12]

Experimental Protocols for Toxicological
Assessment
The following sections describe the general methodologies for key toxicological experiments

relevant to the safety assessment of Benzylhydrazine hydrochloride. These are based on

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).
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Acute Oral Toxicity (LD50 Determination)
Principle: This test provides information on the health hazards likely to arise from a single,

short-term oral exposure to a substance. The median lethal dose (LD50) is a statistically

derived single dose of a substance that can be expected to cause death in 50% of the animals

when administered by the oral route.[4]

Methodology (based on OECD Guideline 423: Acute Toxic Class Method):

Test Animals: Healthy, young adult rodents (e.g., rats or mice), typically females, are used.[5]

The animals are fasted prior to dosing.[5]

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube.[5] The procedure is stepwise, using a minimum of three animals per step.[5]

Dose Levels: Fixed dose levels are used (e.g., 5, 50, 300, 2000 mg/kg). The starting dose is

selected based on a sighting study.[1]

Observation: The animals are observed for mortality and clinical signs of toxicity for at least

14 days.[4] Observations are made frequently on the day of dosing and at least daily

thereafter.[7]

Endpoint: The absence or presence of compound-related mortality at one step determines

the next step (e.g., dosing at a higher or lower level, or stopping the test).[5] The final

classification is based on the observed mortality at specific dose levels.

In Vitro Cytotoxicity (MTT Assay)
Principle: The MTT assay is a colorimetric method used to assess cell viability. Metabolically

active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of

formazan produced is proportional to the number of viable cells.[12][15]

Methodology:

Cell Culture: Plate cells in a 96-well plate at a predetermined density and allow them to

adhere overnight.[16][17]
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Compound Treatment: Treat the cells with various concentrations of Benzylhydrazine
hydrochloride for a specified period (e.g., 24, 48, or 72 hours).[17]

MTT Addition: Add MTT solution to each well and incubate for 1-4 hours to allow for

formazan formation.[15][16]

Solubilization: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve

the formazan crystals.[15][16]

Absorbance Reading: Measure the absorbance of the solution using a microplate reader at a

wavelength of 500-600 nm.[15]

Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and

determine the IC50 value (the concentration that inhibits 50% of cell growth).

Bacterial Reverse Mutation Test (Ames Test)
Principle: This test uses several strains of Salmonella typhimurium that are auxotrophic for

histidine (his-) to detect gene mutations. The test substance is assessed for its ability to cause

reverse mutations, resulting in the restoration of histidine synthesis (his+).[18][19][20]

Methodology (based on OECD Guideline 471):

Bacterial Strains: Use a set of tester strains (e.g., TA98, TA100, TA1535, TA1537) that can

detect different types of mutations.[21]

Metabolic Activation: The test is performed with and without a metabolic activation system

(S9 fraction from rat liver) to account for metabolites that may be mutagenic.[18]

Exposure: The bacterial strains are exposed to various concentrations of Benzylhydrazine
hydrochloride in the presence of a small amount of histidine.

Plating: The treated bacteria are plated on a minimal glucose agar medium lacking histidine.

[18][21]

Incubation: The plates are incubated for 48-72 hours.[21]
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Scoring: The number of revertant colonies (his+) on each plate is counted. A substance is

considered mutagenic if it causes a dose-dependent increase in the number of revertant

colonies compared to the negative control.[21]

Toxicological Signaling Pathways and Experimental
Workflows
The toxicity of Benzylhydrazine hydrochloride, like other hydrazine derivatives, is believed to

involve the formation of reactive intermediates, leading to oxidative stress and DNA damage.

Potential Toxicological Mechanisms
The metabolism of hydrazine derivatives can be catalyzed by enzymes such as cytochrome

P450, leading to the formation of reactive free radical species. These radicals can interact with

cellular macromolecules, including DNA, leading to damage. This damage can trigger cellular

responses such as cell cycle arrest and apoptosis, potentially mediated by the p53 signaling

pathway. Furthermore, hydrazines have been shown to induce oxidative stress, which can

activate pathways like the Nrf2 and NF-κB signaling cascades.
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Caption: General workflow for the safe handling of Benzylhydrazine hydrochloride.
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Caption: Potential signaling pathways involved in Benzylhydrazine hydrochloride toxicity.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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